Cas no 1738-87-0 (Benzyloxycarbonyl-L-leucine p-nitrophenyl ester)

• Product Name: Benzyloxycarbonyl-L-leucine p-nitrophenyl ester
• CAS No: 1738-87-0
• MF: C₂₀H₂₂N₂O₆
• MW: 386.398485660553
• MDL: MFCD00024656
• CID: 154838
• Update Time: 2025-06-08

Benzyloxycarbonyl-L-leucine p-nitrophenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzyloxycarbonyl-L-leucine p-nitrophenyl ester
• (S)-4-Nitrophenyl 2-(((benzyloxy)carbonyl)-amino)-4-methylpentanoate
• (S)-4-Nitrophenyl 2-(((benzyloxy)carbonyl)amino)-4-methylpentanoate
• L-Leucine,N-[(phenylmethoxy)carbonyl]-, 4-nitrophenyl ester
• Z-Leu-ONp
• Z-L-Leu-ONp
• (4-nitrophenyl) (2S)-4-methyl-2-(phenylmethoxycarbonylamino)pentanoate
• CBZ-LEU-ONP
• Z-LEUCINE-ONP
• Z-L-Leu-(p-Nitrophenyl)OH
• CBZ-L-LEU-P-NITROPHENYL ESTER
• Z-L-LEUCINE 4-NITROPHENYL ESTER
• Z-L-LEUCINE-P-NITROPHENYL ESTER
• P-NITROPHENYLCARBOBENZOXY-L-LEUCINE
• N-CBZ-L-LEUCINE-P-NITROPHENYL ESTER

• MDL： MFCD00024656
• Inchi： 1S/C20H22N2O6/c1-14(2)12-18(21-20(24)27-13-15-6-4-3-5-7-15)19(23)28-17-10-8-16(9-11-17)22(25)26/h3-11,14,18H,12-13H2,1-2H3,(H,21,24)/t18-/m0/s1
• InChI Key： UALXQWNUXKECJD-SFHVURJKSA-N
• SMILES： O(C1C=CC(=CC=1)[N+](=O)[O-])C([C@H](CC(C)C)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 386.14800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 11

Experimental Properties

• PSA: 110.45000
• LogP: 4.75540

Benzyloxycarbonyl-L-leucine p-nitrophenyl ester Security Information

• WGK Germany：3
• FLUKA BRAND F CODES：8